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Compound of Interest

Compound Name: Aldh3A1-IN-1

Cat. No.: B10854724 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Aldh3A1-IN-1. The following procedures are

based on general best practices for handling potent small molecule inhibitors and the known

properties of its common solvent, Dimethyl Sulfoxide (DMSO). It is imperative to consult the

specific Safety Data Sheet (SDS) for Aldh3A1-IN-1 and conduct a thorough risk assessment

before beginning any work.

Properties of Aldh3A1-IN-1 and DMSO
A summary of the known quantitative data for Aldh3A1-IN-1 and its recommended solvent,

DMSO, is provided below for easy reference.
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Property Aldh3A1-IN-1
Dimethyl Sulfoxide
(DMSO)[1]

Molecular Formula C₁₃H₁₈N₂O₃ C₂H₆OS

Molecular Weight 250.29 g/mol 78.13 g/mol

Appearance Solid powder Colorless liquid[1]

Solubility Soluble in DMSO Soluble in water[1]

Storage Temperature Powder: -20°C
Store in a well-ventilated

place. Keep cool.[1]

Boiling Point Not available 189 °C / 372.2 °F[1]

Melting Point Not available 18.4 °C / 65.1 °F[1]

Flash Point Not available 87 °C / 188.6 °F[1]

Personal Protective Equipment (PPE)
When handling Aldh3A1-IN-1, particularly in its powdered form, a comprehensive PPE strategy

is essential to minimize exposure. The following PPE is recommended:

Respiratory Protection: A properly fitted NIOSH-approved respirator (e.g., N95 or higher) is

crucial to prevent inhalation of the powder.[2][3] Work should be conducted in a certified

chemical fume hood or a ventilated enclosure.

Eye and Face Protection: Chemical splash goggles and a face shield should be worn to

protect against splashes and airborne particles.[3][4]

Skin Protection:

Gloves: Double gloving with nitrile gloves is recommended.[5] Due to DMSO's ability to

penetrate the skin and carry other substances with it, it is critical to change gloves

immediately if they become contaminated.[1]

Lab Coat: A disposable lab coat or a lab coat made of a low-permeability fabric should be

worn and buttoned completely.[2][4]
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Footwear: Closed-toe shoes must be worn in the laboratory at all times.[2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is vital for the safe handling of Aldh3A1-IN-1.

Preparation:

Designate a specific area within a chemical fume hood for handling Aldh3A1-IN-1.

Ensure all necessary PPE is available and in good condition.

Have a chemical spill kit readily accessible.

Prepare all necessary equipment (e.g., spatulas, weighing paper, vials, solvent) before

handling the compound.

Weighing and Reconstitution:

Perform all weighing of the powdered Aldh3A1-IN-1 within the chemical fume hood.

Use anti-static weighing paper and tools to minimize powder dispersal.

Carefully add the desired amount of DMSO to the vial containing the Aldh3A1-IN-1
powder.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Experimental Use:

When using the Aldh3A1-IN-1 solution, continue to work within a chemical fume hood.

Avoid creating aerosols.

Clearly label all solutions containing Aldh3A1-IN-1.

Decontamination:
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Wipe down the work area in the fume hood with an appropriate solvent (e.g., 70% ethanol)

after each use.

Decontaminate all equipment that came into contact with Aldh3A1-IN-1.

Disposal Plan
Proper disposal of Aldh3A1-IN-1 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety.

Solid Waste:

All solid waste contaminated with Aldh3A1-IN-1 (e.g., weighing paper, pipette tips, gloves,

lab coats) should be collected in a clearly labeled, sealed hazardous waste container.[6]

Liquid Waste:

Unused or waste solutions of Aldh3A1-IN-1 in DMSO should be collected in a designated,

labeled hazardous waste container for organic solvents.[7] Do not pour down the drain.[8]

Empty Containers:

"Empty" containers that held Aldh3A1-IN-1 should be triple-rinsed with a suitable solvent

(e.g., ethanol). The rinsate must be collected as hazardous liquid waste.[9] After rinsing,

the container can be disposed of as regular lab glass, provided the label is defaced.[9]

Experimental Workflow for Safe Handling of Aldh3A1-IN-
1
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Workflow for Safe Handling of Aldh3A1-IN-1
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Caption: A flowchart outlining the key steps for the safe handling of Aldh3A1-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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